Cas no 27762-64-7 (Cyclohexylmethylboronic Acid)

• Product Name: Cyclohexylmethylboronic Acid
• CAS No: 27762-64-7
• MF: C₇H₁₅BO₂
• MW: 142.003802537918
• MDL: MFCD09878538
• CID: 251393
• PubChem ID: 10964611
• Update Time: 2025-08-05

Cyclohexylmethylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (Cyclohexylmethyl)boronic acid
• Boronic acid,(cyclohexylmethyl)- (9CI)
• Cyclohexylmethylboronic acid
• 2-(cyclohexylmethyl)-boronic acid
• Boronic acid, B-(cyclohexylmethyl)-
• Boronic acid, (cyclohexylmethyl)-
• AB53934
• Cyclohexylmethylboronic acid, AldrichCPR
• X0676
• CS-W000907
• SCHEMBL2957845
• J-016878
• AKOS013014323
• DS-18077
• 27762-64-7
• MFCD09878538
• W17229
• SY066945
• EN300-258457
• DTXSID50449965
• CBA76264
• (Cyclohexylmethyl)boronicacid
• DB-369968
• Cyclohexylmethylboronic Acid

• MDL： MFCD09878538
• Inchi： 1S/C7H15BO2/c9-8(10)6-7-4-2-1-3-5-7/h7,9-10H,1-6H2
• InChI Key： STYXWXRMARWJRD-UHFFFAOYSA-N
• SMILES： OB(CC1CCCCC1)O

Computed Properties

• Exact Mass: 142.11700
• Monoisotopic Mass: 142.1165099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.46000
• LogP: 1.03950

Cyclohexylmethylboronic Acid Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on Cyclohexylmethylboronic Acid

Comprehensive Overview of Cyclohexylmethylboronic Acid (CAS No. 27762-64-7): Properties, Applications, and Industry Insights

Cyclohexylmethylboronic Acid (CAS 27762-64-7) is a specialized boronic acid derivative widely recognized for its role in organic synthesis, pharmaceutical research, and material science. This compound, with the molecular formula C₇H₁₅BO₂, features a cyclohexylmethyl group attached to a boronic acid functional group, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions. Its unique structure and reactivity have garnered significant attention in recent years, particularly in the development of biocompatible materials and targeted drug delivery systems.

The growing demand for boronic acid-based compounds in green chemistry and sustainable synthesis has positioned Cyclohexylmethylboronic Acid as a key reagent. Researchers frequently search for "boronic acid derivatives in drug discovery" or "CAS 27762-64-7 solubility and stability," reflecting its relevance in optimizing reaction conditions. Its stability in aqueous environments and compatibility with palladium-catalyzed reactions make it indispensable for constructing complex carbon-carbon bonds.

In pharmaceutical applications, Cyclohexylmethylboronic Acid is explored for its potential in designing enzyme inhibitors and proteasome-targeting therapeutics. Recent studies highlight its utility in developing cancer treatment adjuvants, aligning with the trending search query "boronic acids in oncology research." The compound’s ability to form reversible covalent bonds with biomolecules also supports advancements in diagnostic sensor development.

From an industrial perspective, manufacturers prioritize questions like "scaling up Cyclohexylmethylboronic Acid production" and "CAS 27762-64-7 purity standards." The compound typically appears as a white crystalline powder with a purity ≥95%, requiring storage under inert conditions to prevent hydrolysis. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and safety considerations further drive interest in Cyclohexylmethylboronic Acid. Searches for "biodegradable boronic acids" underscore the industry’s shift toward eco-friendly reagents. While the compound exhibits low acute toxicity, proper handling protocols—including PPE and ventilation—are emphasized in safety data sheets (SDS).

Emerging trends also link CAS 27762-64-7 to advanced battery materials, particularly in lithium-ion battery research. Its electrochemical properties are investigated for improving anode stability, resonating with queries like "boronic acids in energy storage." Such interdisciplinary applications highlight the compound’s adaptability beyond traditional organic chemistry.

In summary, Cyclohexylmethylboronic Acid (CAS 27762-64-7) bridges fundamental research and industrial innovation. Its multifaceted roles—from catalysis to biomedicine—align with global scientific priorities, making it a staple in modern laboratories. As synthetic methodologies evolve, this compound will likely remain at the forefront of molecular design and functional material development.